Cas no 6093-34-1 (4-Chloro-3,5-dinitrophenylacetic acid)

• Product Name: 4-Chloro-3,5-dinitrophenylacetic acid
• CAS No: 6093-34-1
• MF: C₈H₅ClN₂O₆
• MW: 260.588101148605
• CID: 820773
• PubChem ID: 12413054
• Update Time: 2025-05-21

4-Chloro-3,5-dinitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dinitrophenylacetic acid
• 2-(4-chloro-3,5-dinitrophenyl)acetic acid

• Inchi： 1S/C8H5ClN2O6/c9-8-5(10(14)15)1-4(3-7(12)13)2-6(8)11(16)17/h1-2H,3H2,(H,12,13)
• InChI Key： CWBAUWVKPNAFKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.98400
• Monoisotopic Mass: 259.9836136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.94000
• LogP: 2.82990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Chloro-3,5-dinitrophenylacetic acid

Comprehensive Overview of 4-Chloro-3,5-dinitrophenylacetic acid (CAS No. 6093-34-1): Properties, Applications, and Industry Insights

4-Chloro-3,5-dinitrophenylacetic acid (CAS No. 6093-34-1) is a specialized organic compound with a unique molecular structure, combining a phenylacetic acid backbone with chloro and nitro functional groups. This configuration grants it distinct chemical properties, making it valuable in synthetic chemistry and industrial applications. Researchers and manufacturers often seek this compound for its role as an intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals.

The compound's systematic name, 4-Chloro-3,5-dinitrophenylacetic acid, reflects its precise IUPAC nomenclature, while its CAS registry number (6093-34-1) ensures unambiguous identification in global databases. Its molecular formula, C₈H₅ClN₂O₆, highlights the presence of chlorine and nitro groups, which contribute to its reactivity. Users searching for "4-Chloro-3,5-dinitrophenylacetic acid synthesis" or "CAS 6093-34-1 suppliers" typically aim to understand its production methods or sourcing options.

In recent years, the demand for nitroaromatic compounds like 4-Chloro-3,5-dinitrophenylacetic acid has surged due to their utility in developing advanced materials. For instance, its derivatives are explored in dye manufacturing and polymer stabilization. Environmental concerns have also driven interest in "biodegradable nitroaromatics," though this compound's persistence requires careful handling under regulatory guidelines.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify the purity of CAS 6093-34-1. Laboratories frequently inquire about "4-Chloro-3,5-dinitrophenylacetic acid solubility" or "stability under UV light," as these factors impact storage and application protocols. The compound's melting point (≈160–165°C) and moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) are critical for formulation.

From an industrial perspective, 6093-34-1 is often discussed alongside "green chemistry alternatives" due to increasing sustainability mandates. Innovations in catalytic reduction methods aim to minimize waste during its synthesis. Furthermore, patents referencing this compound frequently appear in searches for "herbicide intermediates" or "pharmaceutical precursors," underscoring its cross-sector relevance.

Safety data sheets (SDS) for 4-Chloro-3,5-dinitrophenylacetic acid emphasize standard laboratory precautions, including glove use and ventilation. While not classified as hazardous under most jurisdictions, its nitro group warrants attention during thermal processing. Queries like "CAS 6093-34-1 toxicity profile" or "compatibility with metals" reflect user concerns about operational safety.

Emerging research explores the compound's potential in "photoactive materials" and "electron-transfer catalysts," aligning with trends in renewable energy technologies. Such applications leverage its electron-withdrawing nitro groups, which modify electronic properties in molecular systems. This versatility keeps 6093-34-1 relevant in academic and industrial R&D pipelines.

In summary, 4-Chloro-3,5-dinitrophenylacetic acid (CAS No. 6093-34-1) serves as a multifaceted building block in modern chemistry. Its optimized synthesis, environmental impact mitigation, and novel applications remain focal points for researchers addressing global challenges in material science and synthetic biology.